Cas no 132464-87-0 (5-Ethynyl-2,3-dihydrobenzofuran)

• Product Name: 5-Ethynyl-2,3-dihydrobenzofuran
• CAS No: 132464-87-0
• MF: C₁₀H₈O
• MW: 144.169922828674
• CID: 899037
• PubChem ID: 15084144
• Update Time: 2025-04-19

5-Ethynyl-2,3-dihydrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Ethynyl-2,3-dihydrobenzofuran
• 5-ethynyl-2,3-dihydro-1-benzofuran
• 5-ethynyl-2,3-dihydrobenzo[b]furan
• AG-D-65999
• AGN-PC-003OJL
• CTK4B7937

• Inchi： 1S/C10H8O/c1-2-8-3-4-10-9(7-8)5-6-11-10/h1,3-4,7H,5-6H2
• InChI Key： OERRNMOURWJLFE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C#C)=CC=2CC1

Computed Properties

• Exact Mass: 144.05754
• Monoisotopic Mass: 144.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans